N-{4-[4-(morpholin-4-ylsulfonyl)phenyl]-1,3-thiazol-2-yl}benzamide

Specification

• Molecular Formula: C20H19N3O4S2
• Molecular Weight: 429.5 g/mol
• IUPAC Name: N-[4-(4-morpholin-4-ylsulfonylphenyl)-1,3-thiazol-2-yl]benzamide
• Standard InChI: InChI=1S/C20H19N3O4S2/c24-19(16-4-2-1-3-5-16)22-20-21-18(14-28-20)15-6-8-17(9-7-15)29(25,26)23-10-12-27-13-11-23/h1-9,14H,10-13H2,(H,21,22,24)
• Standard InChI Key: VIFAYLZXPQHCJP-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1S(=O)(=O)C2=CC=C(C=C2)C3=CSC(=N3)NC(=O)C4=CC=CC=C4

Introduction

N-{4-[4-(morpholin-4-ylsulfonyl)phenyl]-1,3-thiazol-2-yl}benzamide is a complex organic compound featuring a combination of morpholine sulfonyl, thiazole, and benzamide functionalities. This compound is of interest in medicinal chemistry due to its potential biological activities, which are often associated with its structural components.

Synthesis and Preparation

The synthesis of N-{4-[4-(morpholin-4-ylsulfonyl)phenyl]-1,3-thiazol-2-yl}benzamide likely involves multiple steps of organic reactions. A general approach might include:

• Formation of the Thiazole Ring: This could involve the reaction of a suitable aldehyde with a thioamide or thiourea derivative.

• Introduction of the Morpholine Sulfonyl Group: This might involve the reaction of a phenyl ring with morpholine-4-sulfonyl chloride.

• Coupling with Benzamide: The final step could involve a coupling reaction between the thiazole derivative and benzoyl chloride or a similar benzamide precursor.

Biological Activities and Potential Applications

Compounds with morpholine and thiazole structures are known for their diverse biological activities, including potential antimicrobial, antiviral, and anticancer properties. The specific biological activities of N-{4-[4-(morpholin-4-ylsulfonyl)phenyl]-1,3-thiazol-2-yl}benzamide would need to be evaluated through detailed in vitro and in vivo studies.

Potential Biological Activity	Description
Antimicrobial Activity	Morpholine and thiazole rings are known for their antimicrobial properties.
Anticancer Activity	The compound's complex structure may interact with various cellular targets.
Antiviral Activity	Some thiazole derivatives have shown antiviral effects, though specific data for this compound is lacking.